2,4-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethyl-N-[4-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-15-6-11-19(16(2)14-15)20(24)22-18-9-7-17(8-10-18)21(25)23-12-4-3-5-13-23/h6-11,14H,3-5,12-13H2,1-2H3,(H,22,24)
• InChI Key: NEIZMTIRPREXDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

2,4-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that belongs to the class of amides. It is commonly known as DPCPX and is used in scientific research for its selective antagonistic activity towards adenosine A1 receptors.

Mechanism of Action

DPCPX selectively binds to adenosine A1 receptors and blocks their activation by adenosine. Adenosine is an endogenous neuromodulator that plays a key role in the regulation of various physiological processes. By blocking the activation of adenosine A1 receptors, DPCPX can modulate the activity of various neurotransmitters and hormones, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
DPCPX has been shown to have a wide range of biochemical and physiological effects. It can modulate the activity of various neurotransmitters and hormones, leading to changes in sleep, pain, cardiovascular function, and other physiological processes. DPCPX has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPCPX is its selective antagonistic activity towards adenosine A1 receptors, which allows for the specific modulation of adenosine signaling pathways. DPCPX is also relatively easy to synthesize and purify, making it a readily available research tool. However, one limitation of DPCPX is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for the use of DPCPX in scientific research. One area of interest is the role of adenosine A1 receptors in the regulation of circadian rhythms and sleep. DPCPX has also been shown to have potential therapeutic benefits in the treatment of cancer and neurodegenerative disorders, and further research in these areas is warranted. Additionally, the development of more selective and potent adenosine receptor antagonists may lead to new insights into the role of adenosine signaling pathways in various physiological processes.

Synthesis Methods

DPCPX can be synthesized using a multi-step process that involves the reaction of 4-aminobenzoyl chloride with piperidine, followed by the reaction of the resulting compound with 2,4-dimethylphenylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DPCPX is widely used in scientific research for its selective antagonistic activity towards adenosine A1 receptors. It is used to study the role of adenosine receptors in various physiological processes, including sleep, pain, and cardiovascular function. DPCPX has also been used to investigate the potential therapeutic benefits of adenosine receptor antagonists in the treatment of various diseases, including cancer and neurodegenerative disorders.